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Compound of Interest

Compound Name: Jasminine

Cat. No.: B1672799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Jasminine, a secoiridoid glycoside found in plants of the Jasminum genus, has garnered

interest for its potential biological activities. This document provides detailed protocols for the

extraction of Jasminine from plant material and its subsequent purification. The methodologies

outlined are based on established solvent extraction techniques followed by chromatographic

purification, as detailed in scientific literature and patents. These protocols are intended to

serve as a comprehensive guide for researchers in natural product chemistry, pharmacology,

and drug development.

Data Presentation
The following tables summarize quantitative data from a representative extraction and

purification protocol for a related compound, jasminin, from Winter Jasmine (Jasminum

nudiflorum) leaves, providing a baseline for expected yields and purity.

Table 1: Extraction Parameters and Yields
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Parameter Value Reference

Plant Material
Dried and powdered Winter

Jasmine leaves
[1]

Extraction Solvent 80-90% Ethanol [1]

Solid-to-Solvent Ratio 1 g : 6-8 mL [1]

Extraction Temperature 50-60 °C [1]

Number of Extractions 3 [1]

Extraction Times 2h, 1h, 1h [1]

Crude Extract Yield Not explicitly stated

Table 2: Purification Efficiency

Purification Step Key Parameters Result Reference

Liquid-Liquid

Extraction

Petroleum ether, then

Ethyl acetate

Removal of non-polar

impurities
[1]

Column

Chromatography

Silica gel, Chloroform-

Methanol gradient

Isolation of Jasminine-

containing fractions
[1]

Crystallization 90% Ethanol White crystalline solid [1]

Final Product Yield 1.32% - 1.36%
White crystalline

Jasminine
[1]

Final Purity (HPLC) 98.62% - 99.17% Highly pure Jasminine [1]

Experimental Protocols
Protocol 1: Extraction of Jasminine from Plant Material
This protocol is adapted from a patented method for extracting jasminin from Winter Jasmine

leaves and can be adapted for other Jasminum species.[1]
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1. Plant Material Preparation: a. Harvest fresh leaves of the selected Jasminum species. b. Dry

the plant material in an oven at a controlled temperature of 45°C until a constant weight is

achieved. c. Grind the dried leaves into a fine powder and pass through a 40-mesh sieve to

ensure uniform particle size.

2. Solvent Extraction: a. Place 250 g of the powdered plant material into a suitable extraction

vessel. b. Add 2000 mL of 85-90% ethanol to the powder. c. Heat the mixture to 60°C and

maintain for 2 hours with continuous stirring. d. Filter the mixture under suction to separate the

extract from the plant residue. e. Repeat the extraction on the residue two more times with

1000 mL of 85-90% ethanol for 1 hour each at 60°C. f. Combine all three filtrates.

3. Concentration of Crude Extract: a. Concentrate the combined ethanolic extract under

vacuum using a rotary evaporator. b. Maintain the bath temperature at or below 55°C to

prevent thermal degradation of the target compounds. c. Continue concentration until all

ethanol has been removed, resulting in a thick, aqueous concentrate.

Protocol 2: Purification of Jasminine
This protocol involves liquid-liquid partitioning followed by column chromatography and

crystallization.

1. Liquid-Liquid Partitioning: a. To the aqueous concentrate from Protocol 1, add an equal

volume of petroleum ether. b. Shake the mixture vigorously in a separatory funnel for 2 minutes

and then allow the layers to separate. c. Drain and collect the lower aqueous phase. Repeat

this extraction step 3 to 5 times to remove non-polar impurities. d. To the resulting aqueous

phase, add an equal volume of ethyl acetate. e. Perform a similar liquid-liquid extraction,

repeating the process 3 to 5 times. f. Combine all the ethyl acetate fractions.

2. Concentration of Ethyl Acetate Fraction: a. Concentrate the combined ethyl acetate extracts

under vacuum using a rotary evaporator at a temperature of 50-60°C until a dry powder is

obtained.[1]

3. Silica Gel Column Chromatography: a. Prepare a silica gel column of appropriate size. b.

Dissolve the dried ethyl acetate extract in a minimal amount of the initial mobile phase. c. Load

the sample onto the column. d. Elute the column with a gradient of chloroform-methanol. A

suggested starting ratio is 4:1 (Chloroform:Methanol), gradually increasing the polarity by
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increasing the proportion of methanol (e.g., 3:1, 2:1).[1] e. Collect fractions of the eluate and

monitor the separation using Thin Layer Chromatography (TLC). f. Combine the fractions that

contain the purified Jasminine.

4. Final Purification by Crystallization: a. Concentrate the combined pure fractions under

vacuum. b. Dissolve the resulting residue in a minimal amount of hot 90% ethanol. c. Allow the

solution to cool slowly to room temperature, then place it at 4°C to facilitate crystallization. d.

Collect the white crystals by filtration. e. Recrystallize the product 2-3 times from 90% ethanol

to achieve high purity. f. Dry the final crystalline product under vacuum.

Visualizations
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Caption: Overall workflow for the extraction and purification of Jasminine.
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Caption: Liquid-liquid partitioning scheme for the initial purification of Jasminine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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